Cas no 33993-88-3 (1-Azabicyclo[4.2.0]octan-8-one, 7-bromo-, trans-)

• Product Name: 1-Azabicyclo[4.2.0]octan-8-one, 7-bromo-, trans-
• CAS No: 33993-88-3
• MF: C₇H₁₀BrNO
• MW: 204.06440114975
• CID: 1465913
• Update Time: 2024-08-24

1-Azabicyclo[4.2.0]octan-8-one, 7-bromo-, trans- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[4.2.0]octan-8-one, 7-bromo-, trans-
• 1-Azabicyclo[4.2.0]octan-8-one, 7-bromo-, (6R,7S)-rel-

• Inchi： 1S/C7H10BrNO/c8-6-5-3-1-2-4-9(5)7(6)10/h5-6H,1-4H2/t5-,6+/m1/s1
• InChI Key： CQYVTKQEJOFDAZ-RITPCOANSA-N
• SMILES： N12[C@@]([H])([C@H](Br)C1=O)CCCC2

Computed Properties

• Exact Mass: 202.9946

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 291.2±29.0 °C(Predicted)
• PSA: 20.31
• pka: -3.20±0.40(Predicted)